Cas no 20428-75-5 (Acetic acid,2,2-dibromo-2-chloro-, methyl ester)

Acetic acid, 2,2-dibromo-2-chloro-, methyl ester is a halogenated organic compound primarily used as an intermediate in chemical synthesis. Its key advantages include high reactivity due to the presence of bromine and chlorine substituents, making it valuable in the production of pharmaceuticals, agrochemicals, and specialty chemicals. The ester functionality enhances solubility in organic solvents, facilitating its use in diverse reaction conditions. The compound’s stability under controlled storage conditions ensures reliable handling in industrial applications. Its structural properties allow for selective modifications, enabling precise synthetic pathways. Proper safety measures are essential due to its potential reactivity and halogenated nature.
Acetic acid,2,2-dibromo-2-chloro-, methyl ester structure
20428-75-5 structure
Product Name:Acetic acid,2,2-dibromo-2-chloro-, methyl ester
CAS No:20428-75-5
MF:C3H3Br2ClO2
MW:266.315718889236
CID:253744
PubChem ID:610032
Update Time:2025-10-29

Acetic acid,2,2-dibromo-2-chloro-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Acetic acid,2,2-dibromo-2-chloro-, methyl ester
    • 1,6-Dibromohexane
    • Chlorodibromoacetic acid methyl ester
    • Methyl chlorodibromoacetate
    • Methyl chlorodibromoacetate solution
    • methyl 2,2-dibromo-2-chloroacetate
    • Methyl dibromochloroacetate
    • 20428-75-5
    • DTXSID00346157
    • QZQHSPJXRPFOLR-UHFFFAOYSA-N
    • FT-0762761
    • Acetic acid, 2,2-dibromo-2-chloro-, methyl ester
    • Chlorodibromoacetic acid, methyl ester
    • methyl 2, 2-dibromo-2-chloroacetate
    • J-013307
    • Acetic acid,2,2-dibromo-2-chloro-,methyl ester
    • DB-005452
    • Methylchlorodibromoacetate
    • Inchi: 1S/C3H3Br2ClO2/c1-8-2(7)3(4,5)6/h1H3
    • InChI Key: QZQHSPJXRPFOLR-UHFFFAOYSA-N
    • SMILES: BrC(C(=O)OC)(Cl)Br

Computed Properties

  • Exact Mass: 263.81900
  • Monoisotopic Mass: 263.81883g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 2
  • Complexity: 104
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • Density: 2.231
  • Boiling Point: 181.1 °C at 760 mmHg
  • Flash Point: 63.3 °C
  • PSA: 26.30000
  • LogP: 1.84180
  • Color/Form: 1000 μg/mL in methyl tert-butyl ether

Acetic acid,2,2-dibromo-2-chloro-, methyl ester Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H315
  • Hazardous Material transportation number:UN 2398 3/PG 2
  • WGK Germany:1
  • Hazard Category Code: 38
  • Safety Instruction: S16; S26; S36
  • Hazardous Material Identification: F Xi
  • Risk Phrases:R36/37/38
  • Storage Condition:2-8°C

Acetic acid,2,2-dibromo-2-chloro-, methyl ester Customs Data

  • HS CODE:2905199090
  • Customs Data:

    China Customs Code:

    2905199090

    Overview:

    2905199090. Other saturated monohydric alcohols. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2905199090. saturated monohydric alcohols. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

Acetic acid,2,2-dibromo-2-chloro-, methyl ester Pricemore >>

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Additional information on Acetic acid,2,2-dibromo-2-chloro-, methyl ester

Acetic Acid, 2,2-Dibromo-2-Chloro-, Methyl Ester (CAS No. 20428-75-5)

Acetic acid, 2,2-dibromo-2-chloro-, methyl ester, commonly referred to as CAS No. 20428-75-5, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is a derivative of acetic acid, modified with bromine and chlorine substituents at the second carbon atom, and esterified with a methyl group. Its unique structure endows it with distinctive chemical properties, making it a valuable component in research and industrial settings.

The molecular formula of acetic acid, 2,2-dibromo-2-chloro-, methyl ester is C4H3Br2ClO2. The compound exhibits a molecular weight of approximately 316.99 g/mol, reflecting its relatively high bromine and chlorine content. Its physical properties include a melting point of around -30°C and a boiling point of approximately 110°C at standard atmospheric pressure. These characteristics make it suitable for use in various chemical reactions under controlled conditions.

In terms of chemical reactivity, CAS No. 20428-75-5 is known for its ability to participate in nucleophilic substitution reactions due to the presence of highly electronegative halogen atoms (bromine and chlorine) on the same carbon atom. This property makes it an excellent substrate for studying reaction mechanisms involving multiple halogen substituents. Recent studies have highlighted its potential as a precursor in the synthesis of biologically active compounds, particularly in the development of novel pharmaceutical agents.

The synthesis of acetic acid, 2,2-dibromo-2-chloro-, methyl ester typically involves multi-step processes that include halogenation reactions. Researchers have recently explored more efficient methods to synthesize this compound, leveraging advanced catalytic systems and green chemistry principles to minimize environmental impact. For instance, the use of microwave-assisted synthesis has been shown to significantly reduce reaction times while maintaining high yields.

In terms of applications, this compound finds utility in several areas. It serves as an intermediate in the production of specialty chemicals, including agrochemicals and advanced materials. Additionally, its role as a reagent in organic synthesis has been extensively documented in recent scientific literature. A notable application is its use in the preparation of biodegradable polymers, where it contributes to enhancing the mechanical properties of the resulting materials.

The environmental impact of CAS No. 20428-75-5 has also been a subject of recent research interest. Studies have focused on understanding its degradation pathways under various environmental conditions, such as soil and aqueous environments. These investigations aim to assess its potential risks to ecosystems and human health, ensuring that its use aligns with sustainable practices.

In conclusion, acetic acid, 2,2-dibromo-2-chloro-, methyl ester (CAS No. 20428-75-5) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties and reactivity make it an invaluable tool in both academic research and industrial processes. As advancements in synthetic methodologies continue to emerge, the significance of this compound in driving innovation across various sectors is expected to grow further.

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